Cas no 83846-76-8 (Pentanal,2-[chloro(4-methoxyphenyl)methylene]-)

• Product Name: Pentanal,2-[chloro(4-methoxyphenyl)methylene]-
• CAS No: 83846-76-8
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 726984
• PubChem ID: 3019406
• Update Time: 2025-04-19

Pentanal,2-[chloro(4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Pentanal,2-[chloro(4-methoxyphenyl)methylene]-
• 2-[chloro(4-methoxyphenyl)methylene]valeraldehyde
• 2-[chloro-(4-methoxyphenyl)methylidene]pentanal
• 83846-76-8
• NS00061406
• 2-[Chloro(4-methoxyphenyl)methylene]pentanal
• DTXSID101258245

• Inchi： 1S/C13H15ClO2/c1-3-4-11(9-15)13(14)10-5-7-12(16-2)8-6-10/h5-9H,3-4H2,1-2H3
• InChI Key： KZPCSONSSYBYMY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OC)=C(C=O)CCC

Computed Properties

• Exact Mass: 238.0760574g/mol
• Monoisotopic Mass: 238.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų